1-(Dimethylamino)-3-[4-(2,4,7-triaminopteridin-6-yl)phenoxy]propan-2-ol

• CAS No.: 96558-24-6
• Product Name: 1-(Dimethylamino)-3-[4-(2,4,7-triaminopteridin-6-yl)phenoxy]propan-2-ol
• Molecular Formula: C₁₇H₂₂N₈O₂
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 1-(dimethylamino)-3-[4-(2,4,7-triaminopteridin-6-yl)phenoxy]propan-2-ol
• Standard InChI: InChI=1S/C17H22N8O2/c1-25(2)7-10(26)8-27-11-5-3-9(4-6-11)12-14(18)22-16-13(21-12)15(19)23-17(20)24-16/h3-6,10,26H,7-8H2,1-2H3,(H6,18,19,20,22,23,24)
• Standard InChIKey: DREYSFUKNSYCCL-UHFFFAOYSA-N
• SMILES: CN(C)CC(COC1=CC=C(C=C1)C2=NC3=C(N=C(N=C3N=C2N)N)N)O
• Canonical SMILES: CN(C)CC(COC1=CC=C(C=C1)C2=NC3=C(N=C(N=C3N=C2N)N)N)O
• Description: RPH-2823 is a basic triamterene derivative, with diuretic activity.
• Synonyms: 1-(dimethylamino)-3-(4-(2,4,7-triamino-6-pteridinyl)phenoxy)-2-propanol; dimethylaminohydroxypropoxytriamterene; RPH 2823; RPH-2823
• Reference: [1]. Kipnowski J, et al. Effects of standard diuretics and RPH 2823 on transepithelial Na+ transport in isolated frog skin. Klin Wochenschr. 1986 Aug 15;64(16):750-9.[2]. Priewer H, et al. Pharmacodynamics and pharmacokinetics of the basic triamterene analogue dimethylaminohydroxypropoxytriamterene. Arzneimittelforschung. 1985;35(11):1688-91.
• PubChem Compound: 125984
• Last Modified: Nov 12 2021